Cas no 20236-33-3 ( )

• Product Name: &nbsp
• CAS No: 20236-33-3
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 909360
• PubChem ID: 6060793
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(2-nitro-2-phenylethenyl)furan
• 1,3-Oxathiolane, 2-(2-furanyl)-
• 2-(2-furyl)-1,3-oxathiolane
• 2-(2-Furyl)-1-nitro-1-phenylethen
• 2-(2-Furyl)-1-nitrophenylethen
• 2-(2-nitro-2-phenyl-vinyl)-furan
• 2-[2]Furyl-1-nitro-1-phenyl-aethylen
• 2-[2]furyl-1-nitro-1-phenyl-ethylene
• 2-furan-2-yl-[1,3]oxathiolane
• AGN-PC-00GQVE
• CTK3E3679
• 20236-33-3
• NSC34159
• NSC-34159
•  

• Inchi： 1S/C12H9NO3/c14-13(15)12(9-11-7-4-8-16-11)10-5-2-1-3-6-10/h1-9H/b12-9-
• InChI Key： LFSYGMWMKSOMBT-XFXZXTDPSA-N
• SMILES： O1C=CC=C1/C=C(/C1C=CC=CC=1)\[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.05827
• Monoisotopic Mass: 215.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.254
• Boiling Point: 310.4°C at 760 mmHg
• Flash Point: 141.5°C
• Refractive Index: 1.624
• PSA: 56.28
• LogP: 3.57760